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Compound of Interest

Compound Name: NVOC cage-TMP-Halo

Cat. No.: B10857641 Get Quote

This document provides essential safety and logistical information for the proper disposal of

NVOC cage-TMP-Halo, a cell-permeable and photoactivatable protein dimerization inducer

used in dynamic cellular processes research.[1] Adherence to these procedures is critical for

ensuring laboratory safety and environmental compliance. This guidance is intended for

researchers, scientists, and drug development professionals.

Safety and Handling Precautions
Before disposal, it is imperative to handle NVOC cage-TMP-Halo with the appropriate safety

measures. While the substance is not classified as hazardous, standard laboratory precautions

should always be observed.[2]

Personal Protective Equipment (PPE):

Wear protective gloves (e.g., nitrile or neoprene).

Use safety glasses or goggles to prevent eye contact.[2]

A lab coat is recommended to protect clothing.

Handling:

Avoid generating dust or aerosols.[2]

Ensure adequate ventilation in the handling area.[2]
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In case of accidental spills, absorb the material with an inert, liquid-binding material such as

diatomite or universal binders. Decontaminate affected surfaces with alcohol and dispose of

the contaminated material in accordance with local regulations.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of NVOC cage-TMP-Halo are

summarized in the table below.

Property Value

Molecular Formula C40H56ClN7O13

Molecular Weight 878.36 g/mol

CAS Number 2137894-98-3

Appearance Solid

Storage
Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.

Source: MedChemExpress Safety Data Sheet

Step-by-Step Disposal Protocol
The disposal of NVOC cage-TMP-Halo and associated waste should be conducted by

following a clear and logical process. The primary directive is to adhere to all country, federal,

state, and local regulations.

1. Waste Segregation and Collection:

Solid Waste: Collect unused or expired NVOC cage-TMP-Halo powder in its original

container or a clearly labeled, sealed container.

Liquid Waste: Solutions containing NVOC cage-TMP-Halo should be collected in a

designated, leak-proof waste container. Do not mix with other incompatible waste streams.
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Contaminated Materials: Any materials that have come into contact with NVOC cage-TMP-
Halo, such as pipette tips, gloves, and absorbent pads, should be collected in a separate,

labeled waste bag or container.

2. Consultation of Institutional and Local Guidelines:

Before final disposal, consult your institution's Environmental Health and Safety (EHS)

department for specific protocols.

Your EHS department will provide guidance on the proper waste streams and disposal

vendors in compliance with local and national regulations.

3. Final Disposal:

Transfer the collected waste to the designated accumulation area as instructed by your EHS

department.

Ensure all waste containers are properly labeled with the contents and associated hazards (if

any).

Disposal will be carried out through a licensed waste management contractor arranged by

your institution.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of NVOC
cage-TMP-Halo.
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Start: NVOC cage-TMP-Halo Waste Generated

Identify Waste Type

Solid Waste (Unused Powder)

Solid

Liquid Waste (Solutions)

Liquid

Contaminated Materials (Gloves, Tips, etc.)

Contaminated
Materials

Collect in a Labeled, Sealed Container Collect in a Labeled, Leak-Proof Container Collect in a Labeled Waste Bag/Container

Consult Institutional EHS Guidelines and Local Regulations

Dispose Through Licensed Waste Management Vendor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for NVOC cage-TMP-Halo.

Disposal of HaloTag Protein Waste
For waste containing the HaloTag protein itself (e.g., from cell lysates or protein purification), it

should generally be treated as biological waste.
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Liquid Biological Waste: Collect in a designated biohazardous waste container and

decontaminate using an approved method such as autoclaving or chemical disinfection (e.g.,

treatment with 10% bleach) before disposal, in accordance with your institution's biosafety

guidelines.

Solid Biological Waste: Items contaminated with biological materials expressing HaloTag

protein should be disposed of in biohazard bags and autoclaved before being discarded with

regular laboratory waste.

Always consult your institution's biosafety manual for specific procedures regarding the

handling and disposal of biological materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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